Cas no 145485-61-6 (3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one)

3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one structure
145485-61-6 structure
Product Name:3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one
CAS No:145485-61-6
Molecular Formula:C10H11N2OF
Molecular Weight:194.20554
CID:135950
PubChem ID:19766186

3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one Properties

Names and Identifiers

    • 3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one
    • 3-amino-6-fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one
    • 3-Amino-6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
    • MXMZKWCMCAQUQR-UHFFFAOYSA-N
    • SCHEMBL9024315
    • 145485-61-6
    • 3-Amino-6-fluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
    • DTXSID70599698
    • 3-Amino-6-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
    • InChIKey: MXMZKWCMCAQUQR-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H11FN2O/c11-7-2-1-3-9-6(7)4-5-8(12)10(14)13-9/h1-3,8H,4-5,12H2,(H,13,14)
    • SMILES: NC1CCC2=C(C=CC=C2NC1=O)F

Computed Properties

  • Exact Mass: 194.08563
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 194.08554114g/mol
  • Heavy Atom Count: 14
  • Complexity: 234
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one Related Literature

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